Cas no 1956381-64-8 (Ethyl 2-(4-fluorophenyl)-5-iodopyrazolo[1,5-A]pyridine-3-carboxylate)

• Product Name: Ethyl 2-(4-fluorophenyl)-5-iodopyrazolo[1,5-A]pyridine-3-carboxylate
• CAS No: 1956381-64-8
• MF: C₁₆H₁₂FIN₂O₂
• MW: 410.181559562683
• CID: 5059690
• Update Time: 2025-05-24

Ethyl 2-(4-fluorophenyl)-5-iodopyrazolo[1,5-A]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-(4-FLUOROPHENYL)-5-IODOPYRAZOLO[1,5-A]PYRIDINE-3-CARBOXYLATE
• Ethyl 2-(4-fluorophenyl)-5-iodopyrazolo[1,5-A]pyridine-3-carboxylate

• Inchi： 1S/C16H12FIN2O2/c1-2-22-16(21)14-13-9-12(18)7-8-20(13)19-15(14)10-3-5-11(17)6-4-10/h3-9H,2H2,1H3
• InChI Key： GWGSLMAQOQRYHJ-UHFFFAOYSA-N
• SMILES： IC1C=CN2C(C=1)=C(C(=O)OCC)C(C1C=CC(=CC=1)F)=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 404
• XLogP3: 3.7
• Topological Polar Surface Area: 43.6

Additional information on Ethyl 2-(4-fluorophenyl)-5-iodopyrazolo[1,5-A]pyridine-3-carboxylate

Research Brief on Ethyl 2-(4-fluorophenyl)-5-iodopyrazolo[1,5-A]pyridine-3-carboxylate (CAS: 1956381-64-8)

Ethyl 2-(4-fluorophenyl)-5-iodopyrazolo[1,5-A]pyridine-3-carboxylate (CAS: 1956381-64-8) is a pyrazolopyridine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, serves as a key intermediate in the synthesis of biologically active molecules targeting various diseases, including cancer and inflammatory disorders. Recent studies have explored its utility in the development of kinase inhibitors and other therapeutic agents, highlighting its versatility in chemical biology.

Recent research has focused on the synthetic pathways and optimization of Ethyl 2-(4-fluorophenyl)-5-iodopyrazolopyridine-3-carboxylate to enhance its yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic route using palladium-catalyzed cross-coupling reactions, which significantly increased the efficiency of the process. The study also highlighted the compound's stability under various conditions, making it a reliable candidate for further derivatization and scale-up production.

In addition to its synthetic applications, Ethyl 2-(4-fluorophenyl)-5-iodopyrazolo[1,5-A]pyridine-3-carboxylate has been investigated for its biological activity. Preliminary in vitro studies have shown that derivatives of this compound exhibit promising inhibitory effects on specific protein kinases involved in cancer cell proliferation. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of this compound demonstrated potent activity against EGFR (epidermal growth factor receptor) mutants, suggesting potential applications in targeted cancer therapy.

The pharmacokinetic properties of Ethyl 2-(4-fluorophenyl)-5-iodopyrazolo[1,5-A]pyridine-3-carboxylate and its derivatives have also been a subject of investigation. A recent preclinical study (2023) evaluated the absorption, distribution, metabolism, and excretion (ADME) profiles of these compounds, revealing favorable bioavailability and low toxicity in animal models. These findings underscore the compound's potential as a scaffold for developing novel therapeutics with improved safety and efficacy profiles.

Future research directions for Ethyl 2-(4-fluorophenyl)-5-iodopyrazolo[1,5-A]pyridine-3-carboxylate include further exploration of its mechanism of action and the development of more potent and selective derivatives. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. As the field advances, this compound is poised to play a pivotal role in the discovery of next-generation drugs for challenging diseases.